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Compound Name: Tris(trimethylsilyl)methane

Cat. No.: B092476 Get Quote

Technical Support Center:
Tris(trimethylsilyl)methane
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) concerning the stability and safe handling of Tris(trimethylsilyl)methane. It is intended

for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
What is Tris(trimethylsilyl)methane and what are its common applications?

Tris(trimethylsilyl)methane, with the chemical formula C10H28Si3, is an organosilicon

compound.[1] It is a colorless liquid soluble in hydrocarbon solvents.[1] A primary application is

in the formation of the sterically demanding "trisyl" ligand.[2] For example, it reacts with methyl

lithium to produce tris(trimethylsilyl)methyllithium, also known as trisyllithium, which is utilized in

Petersen olefination reactions.[1]

What are the main hazards associated with Tris(trimethylsilyl)methane?

Tris(trimethylsilyl)methane is classified as a combustible liquid.[3][4] It can cause skin and

serious eye irritation, and may also lead to respiratory irritation.[4][5] Upon exposure to high

temperatures or open flames, it can produce irritating fumes and organic acid vapors.[3]

Additionally, the liquid can generate a strong static charge when poured.[3]
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How should Tris(trimethylsilyl)methane be stored?

It is crucial to store Tris(trimethylsilyl)methane in a tightly closed container in a cool, dry, and

well-ventilated area.[3] The storage location should be kept away from heat, sparks, open

flames, and other sources of ignition.[3] For long-term storage, a temperature of -70°C in a

freezer is recommended.

What materials are incompatible with Tris(trimethylsilyl)methane?

Tris(trimethylsilyl)methane is incompatible with acids, alcohols, peroxides, and oxidizing

agents.[3] Contact with these substances should be strictly avoided to prevent hazardous

reactions.
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Issue Possible Cause(s) Recommended Action(s)

Unexpected reaction or

decomposition

Contamination with

incompatible materials (acids,

alcohols, peroxides, oxidizing

agents).[3]

Immediately and safely quench

the reaction if possible. Review

the experimental protocol to

identify and eliminate the

source of contamination.

Ensure all glassware is clean

and dry before use.

Exposure to heat or ignition

sources.[3]

Remove the material from the

heat source. If a fire occurs,

use water spray, foam, carbon

dioxide, or dry chemical to

extinguish it.[3] Do not use

straight streams of water.[3]

Material appears cloudy or

contains precipitates

Reaction with atmospheric

moisture or improper storage.

This may indicate hydrolysis or

decomposition. It is

recommended to use fresh,

properly stored material for

sensitive reactions. Consider

purification by distillation if

appropriate and safe to do so.

Skin or eye irritation during

handling

Direct contact with the liquid or

vapor.[4]

For skin contact, wash the

affected area with plenty of

soap and water.[3] For eye

contact, immediately flush with

water for at least 15 minutes,

removing contact lenses if

present.[3] Seek medical

attention.[3] Always wear

appropriate personal protective

equipment (PPE).
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Static discharge during transfer
The liquid generates a strong

static charge when poured.[3]

Ground and bond all

containers and receiving

equipment during transfer.[3]

Use only non-sparking tools.[3]

Quantitative Data Summary
Property Value Source(s)

Molecular Formula C10H28Si3 [3][4]

Molar Mass 232.59 g/mol [2]

Appearance Colorless liquid [1]

Density 0.827 g/mL at 25 °C [1][2]

Boiling Point 219 °C (426 °F; 492 K) [1]

55-56 °C at 2 mmHg [2]

Flash Point 76 °C (168.8 °F) - closed cup [2]

Refractive Index n20/D 1.464 [2]

Experimental Protocols
Safe Handling and Personal Protective Equipment (PPE)
A standardized workflow for handling Tris(trimethylsilyl)methane is crucial to minimize

exposure and ensure safety.
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Safe Handling Workflow for Tris(trimethylsilyl)methane

Preparation

Handling and Transfer

Post-Experiment

Don Appropriate PPE:
- Neoprene or nitrile rubber gloves

- Chemical goggles
- Protective clothing

- NIOSH-certified organic vapor respirator

Work in a well-ventilated area
(e.g., fume hood)

Ensure safety shower and
eye wash station are accessible

Ground and bond all containers
and receiving equipment

Use only non-sparking tools

Transfer the liquid carefully,
avoiding splashes and vapor generation

Clean up any spills promptly
with absorbent material

Dispose of waste in a licensed
waste disposal facility

Wash hands and exposed skin
thoroughly after handling

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tris(trimethylsilyl)methane.
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Personal Protective Equipment (PPE) Specifications:

Hand Protection: Neoprene or nitrile rubber gloves are recommended.[3]

Eye Protection: Chemical goggles should be worn.[3] Contact lenses should not be worn

when handling this chemical.[3]

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[3]

Respiratory Protection: If there is a risk of inhalation, a NIOSH-certified organic vapor (black

cartridge) respirator is recommended.[3]

Spill and Emergency Procedures
In the event of a spill or exposure, the following logical steps should be followed.
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Emergency Response Logic for Tris(trimethylsilyl)methane Incidents

Incident Occurs

Spill? Exposure? Fire?

Evacuate unnecessary personnel.
Remove ignition sources.

Contain spill with absorbent material.
Use non-sparking tools for cleanup.

Yes Type of Exposure?

Yes

Use water spray, foam, CO2, or dry chemical.
Cool exposed surfaces with water.

Wear full protective equipment.

Yes

Secure Area &
Report Incident

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Wash with plenty of soap and water.
Get medical advice.

Flush eyes with water for 15 mins.
Remove contact lenses.

Get medical advice.

Move to fresh air.
If feeling unwell, seek medical advice.

Click to download full resolution via product page
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Caption: Decision-making flow for handling emergencies involving

Tris(trimethylsilyl)methane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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